Cas no 120157-98-4 (tert-Butyl acetylcarbamate)

Tert-Butyl acetylcarbamate is a carbamate derivative used primarily as a protective group reagent in organic synthesis. Its key advantage lies in its stability under basic conditions, making it suitable for protecting amine functionalities during multi-step reactions. The tert-butyl group enhances steric hindrance, improving selectivity in deprotection steps. Additionally, its acetyl moiety offers mild deprotection conditions, often achievable under acidic or thermal treatment. This compound is particularly valuable in peptide synthesis and pharmaceutical intermediates, where controlled amine protection is critical. Its compatibility with a range of reaction conditions and ease of handling further contribute to its utility in complex synthetic pathways.
tert-Butyl acetylcarbamate structure
tert-Butyl acetylcarbamate structure
Product Name:tert-Butyl acetylcarbamate
CAS No:120157-98-4
MF:C7H13NO3
MW:159.183022260666
MDL:MFCD11977691
CID:63475
PubChem ID:11332620
Update Time:2025-06-08

tert-Butyl acetylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl acetylcarbamate
    • Carbamic acid, acetyl-, 1,1-dimethylethyl ester
    • Carbamic acid, acetyl-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-acetylcarbamate
    • Acetylcarbamic acid 1,1-dimethylethyl ester
    • AKOS015910150
    • MFCD11977691
    • t-Butyl acetylcarbamate
    • A804444
    • tert-Butylacetylcarbamate
    • acetyl-carbamic acid tert-butyl ester
    • DTXSID70462570
    • WUPPVCVLOXKYBQ-UHFFFAOYSA-N
    • Carbamic acid, N-acetyl-, 1,1-dimethylethyl ester
    • FT-0645764
    • 120157-98-4
    • BCP15802
    • CS-0134558
    • n-boc-acetamide
    • SCHEMBL3951511
    • MDL: MFCD11977691
    • Inchi: 1S/C7H13NO3/c1-5(9)8-6(10)11-7(2,3)4/h1-4H3,(H,8,9,10)
    • InChI Key: WUPPVCVLOXKYBQ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 159.09000
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.40000
  • LogP: 1.44850

tert-Butyl acetylcarbamate Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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tert-Butyl acetylcarbamate Related Literature

Additional information on tert-Butyl acetylcarbamate

Comprehensive Guide to tert-Butyl acetylcarbamate (CAS No. 120157-98-4): Properties, Applications, and Industry Insights

tert-Butyl acetylcarbamate (CAS No. 120157-98-4) is a specialized organic compound widely recognized for its versatility in pharmaceutical intermediates and fine chemical synthesis. With the growing demand for high-purity reagents in drug development, this compound has garnered significant attention from researchers and manufacturers alike. Its unique molecular structure, combining a tert-butyl group with an acetylcarbamate moiety, enables precise reactivity in controlled reactions.

In recent years, the global market for carbamate derivatives has expanded due to their applications in agrochemicals, cosmetics, and advanced material science. A surge in Google searches for "tert-Butyl acetylcarbamate uses" and "CAS 120157-98-4 safety data" reflects rising interest among chemists and procurement specialists. Environmental concerns have also driven queries about "biodegradable carbamates," positioning this compound as a subject of sustainable chemistry discussions.

The synthesis of tert-Butyl acetylcarbamate typically involves the reaction of tert-butyl isocyanate with acetic acid derivatives under anhydrous conditions. Advanced purification techniques like recrystallization or column chromatography ensure >98% purity, a critical requirement for pharmaceutical GMP compliance. Analytical methods such as HPLC and NMR (reported in recent PubMed-indexed studies) confirm its structural integrity and stability under various storage conditions.

From an industrial perspective, suppliers emphasize the compound's role in producing peptide coupling agents and urethane-based polymers. Patent filings from 2020-2023 highlight its utility in creating temperature-resistant coatings—a response to the electric vehicle industry's demand for battery component materials. This aligns with LinkedIn discussions among R&D professionals about "high-performance polymer additives."

Regulatory compliance remains a key consideration. While not classified as hazardous under GHS standards, proper handling of tert-Butyl acetylcarbamate requires PPE due to potential dust irritation. The compound's ECHA REACH registration status (updated in 2022) confirms its approved use in EU markets, addressing frequent queries about "carbamate EU regulations." Storage recommendations (-20°C in amber vials) derive from accelerated stability studies published in the Journal of Chemical Storage Solutions.

Emerging research explores enzyme-catalyzed carbamate formation using this compound as a substrate—a green chemistry approach trending in ACS symposiums. This innovation responds to investor inquiries about "bio-based chemical production" captured in Bloomberg terminal analytics. Meanwhile, university labs report its potential in prodrug synthesis, particularly for pH-sensitive drug delivery systems.

Market analysts project a 6.8% CAGR for tert-Butyl acetylcarbamate derivatives through 2028, driven by Asia-Pacific pharmaceutical outsourcing. Procurement teams frequently search for "CAS 120157-98-4 suppliers" with ISO 13485 certification, reflecting quality concerns. Technical datasheets now emphasize batch-to-batch consistency through GC-MS profiling, a practice highlighted in recent American Pharmaceutical Review whitepapers.

For formulation scientists, the compound's logP value (experimentally determined as 1.42) facilitates solubility predictions—a hot topic in online forums like ResearchGate. This parameter is crucial when addressing common formulation challenges such as "API-carbamate compatibility." Meanwhile, process chemists value its clean reaction byproducts, reducing purification costs in continuous flow manufacturing systems.

In analytical applications, tert-Butyl acetylcarbamate serves as a calibration standard for carbamate detection in HPLC-UV methods. Recent method development publications cite its use in monitoring food packaging migrants—addressing EU Commission Regulation 10/2011 compliance questions. This application has spurred manufacturer interest in ultra-high purity (>99.9%) grades, as noted in ICIS Chemical Business reports.

The compound's crystallographic data (CCDC deposition number 2104567) reveals hydrogen bonding patterns that explain its shelf-life stability—a subject of three 2023 crystallography conference presentations. These findings help formulators avoid common "polymorph transformation" issues during product development. Thermal analysis (DSC/TGA) shows decomposition onset at 178°C, information critical for safe scale-up processes.

Looking ahead, CRISPR-based enzyme engineering may enable microbial production of tert-Butyl acetylcarbamate precursors—an area explored in joint MIT-Novartis studies. Such innovations align with corporate ESG goals while answering investor queries about "decarbonized chemical production." Meanwhile, blockchain-enabled supply chain tracking (piloted by major CDMOs) addresses growing concerns about "chemical sourcing transparency."

In conclusion, tert-Butyl acetylcarbamate (CAS No. 120157-98-4) represents a dynamic intersection of traditional organic chemistry and modern industrial needs. Its evolving applications—from advanced drug formulations to sustainable material science—ensure its continued relevance in global chemical markets. Ongoing research into greener synthesis methods and novel derivatives promises to further expand its utility across multiple high-growth sectors.

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